N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide

• IUPAC Name: N-[(4-fluorophenyl)carbamothioyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C16H15FN2O3S/c1-21-13-8-3-10(9-14(13)22-2)15(20)19-16(23)18-12-6-4-11(17)5-7-12/h3-9H,1-2H3,(H2,18,19,20,23)
• InChI Key: LOQCRTLQSJANSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)F)OC
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.4 g/mol

Description

N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide, also known as BAY 57-1293, is a selective inhibitor of bacterial type II topoisomerases. It was first synthesized by Bayer Pharmaceuticals in 2000 and has since been used in various scientific research applications.

Mechanism of Action

N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293 works by inhibiting the activity of bacterial type II topoisomerases. These enzymes are responsible for the relaxation and supercoiling of DNA during replication and repair. By inhibiting their activity, N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293 prevents the bacteria from replicating and repairing their DNA, ultimately leading to cell death.
Biochemical and Physiological Effects:
N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293 has been shown to have no significant biochemical or physiological effects in humans. However, it has been shown to have antibacterial activity against a wide range of gram-positive and gram-negative bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293 in lab experiments is its selectivity for bacterial topoisomerases, making it a useful tool for studying their role in DNA replication and repair. However, one limitation is its potential toxicity to human cells, which may limit its use in certain experiments.

Future Directions

1. Further research into the development of new antibiotics based on the structure of N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293.
2. Investigation of the potential use of N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293 in the treatment of antibiotic-resistant bacterial infections.
3. Development of new inhibitors of bacterial topoisomerases based on the structure of N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293.
4. Investigation of the potential use of N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293 in combination with other antibiotics to enhance their efficacy against bacterial infections.
5. Study of the mechanism of action of N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293 and its effects on bacterial DNA replication and repair.

Synthesis Methods

N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293 can be synthesized using a three-step process. The first step involves the synthesis of 4-fluoroaniline, which is then reacted with carbon disulfide to form the corresponding dithiocarbamate. This dithiocarbamate is then reacted with 3,4-dimethoxybenzoyl chloride to form N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293.

Scientific Research Applications

N-{[(4-fluorophenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide 57-1293 has been used in various scientific research applications, including the study of bacterial topoisomerases and their role in DNA replication and repair. It has also been used in the development of new antibiotics to combat antibiotic-resistant bacteria.